Cas no 88408-82-6 (Benzene, [(4,4-dimethoxy-2-methylbutyl)sulfonyl]-)

• Product name: Benzene, [(4,4-dimethoxy-2-methylbutyl)sulfonyl]-
• CAS No: 88408-82-6
• MF: C₁₃H₂₀O₄S
• MW: 272.360503196716
• CID: 633837
• PubChem ID: 23310787

Benzene, [(4,4-dimethoxy-2-methylbutyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(4,4-dimethoxy-2-methylbutyl)sulfonyl]-
• (4,4-dimethoxy-2-methylbutyl)sulfonylbenzene
• 88408-82-6
• DTXSID00632729
• SCHEMBL10912399
• (4,4-Dimethoxy-2-methylbutane-1-sulfonyl)benzene

• Inchi： InChI=1S/C13H20O4S/c1-11(9-13(16-2)17-3)10-18(14,15)12-7-5-4-6-8-12/h4-8,11,13H,9-10H2,1-3H3
• InChI Key： MQVSXYZVUCLKMA-UHFFFAOYSA-N
• SMILES： CC(CC(OC)OC)CS(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 272.10823029g/mol
• Monoisotopic Mass: 272.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų